Cas no 25330-18-1 (Pyxinol)

Pyxinol structure
Pyxinol structure
Product Name:Pyxinol
CAS No:25330-18-1
MF:C30H52O4
MW:476.731490135193
CID:271437
Update Time:2023-08-02

Pyxinol Chemical and Physical Properties

Names and Identifiers

    • Dammarane-3,12,25-triol,20,24-epoxy-, (3b,12b,20R,24S)-
    • Dammarane-3b,12b,25-triol, 20,24-epoxy-, (20R,24S)- (8CI)
    • Pyxinol
    • Inchi: 1S/C30H52O4/c1-25(2)20-10-15-28(6)21(27(20,5)13-11-22(25)32)17-19(31)24-18(9-14-29(24,28)7)30(8)16-12-23(34-30)26(3,4)33/h18-24,31-33H,9-17H2,1-8H3/t18-,19+,20-,21+,22-,23+,24-,27-,28+,29+,30-/m0/s1
    • InChI Key: DOAJFZJEGHSYOI-LEJKDQSTSA-N
    • SMILES: O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@]3(C)CC[C@H](C(C)(C)O)O3)[C@H]21)O

Computed Properties

  • Exact Mass: 476.387
  • Monoisotopic Mass: 476.387
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 823
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9
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